4-(2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)oxazol-5-yl)morpholine

Specification

• CAS No.: 862798-51-4
• Molecular Formula: C19H16F2N2O4S
• Molecular Weight: 406.4
• IUPAC Name: 4-[2-(2-fluorophenyl)-4-(4-fluorophenyl)sulfonyl-1,3-oxazol-5-yl]morpholine
• Standard InChI: InChI=1S/C19H16F2N2O4S/c20-13-5-7-14(8-6-13)28(24,25)18-19(23-9-11-26-12-10-23)27-17(22-18)15-3-1-2-4-16(15)21/h1-8H,9-12H2
• Standard InChI Key: YXQQXQVCLLUSTE-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=C(N=C(O2)C3=CC=CC=C3F)S(=O)(=O)C4=CC=C(C=C4)F

Introduction

Synthesis and Chemical Reactivity

The synthesis of compounds with oxazole structures typically involves multiple steps, requiring careful control of reaction conditions to achieve high yields and purity. These compounds are versatile in synthetic applications due to their functional groups, which can participate in various chemical reactions.

Biological Activity and Potential Applications

Compounds with oxazole structures often exhibit significant biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. While specific biological activities of 4-(2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)oxazol-5-yl)morpholine are not well-documented, its structural features suggest potential therapeutic applications. Further studies are necessary to elucidate its precise mechanisms of action and therapeutic potential.

Research Findings and Future Directions

Research on similar compounds highlights the importance of structural characterization and interaction studies to understand how these compounds interact with biological systems. The presence of fluorophenyl and sulfonyl groups may confer distinct pharmacological properties compared to simpler oxazole derivatives.

Compound Name	Structure Features	Biological Activity	Unique Aspects
2-(4-Fluorophenyl)-1,3-oxazole	Fluorophenyl, oxazole	Antimicrobial	Simpler structure
5-Methyl-1,3-thiazole	Sulfur, nitrogen	Antifungal	Different heterocyclic framework
2-Amino-5-fluorooxazole	Amino group addition	Anticancer	Enhanced solubility

Given the limited specific information available on 4-(2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)oxazol-5-yl)morpholine, future research should focus on its synthesis, structural characterization, and biological activity evaluation to fully explore its potential applications in medicinal chemistry.